Cas no 5446-23-1 (2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid)

2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid structure
5446-23-1 structure
Product Name:2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid
CAS No:5446-23-1
MF:C11H9Br2NO2
MW:347.002661466599
CID:941384
PubChem ID:226582
Update Time:2025-04-19

2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5,7-dibromo-2-methyl-1h-indol-3-yl)acetic Acid
    • (5,7-Dibrom-2-methyl-indol-3-yl)-essigsaeure
    • (5,7-dibromo-2-methyl-1h-indol-3-yl)acetic acid
    • (5,7-dibromo-2-methyl-indol-3-yl)-acetic acid
    • AC1L5EVG
    • AC1Q25XN
    • AR-1A6208
    • CTK5A1124
    • KST-1A6775
    • NSC17192
    • DS-003382
    • 2-(5,7-dibromo-2-methyl-1H-indol-3-yl)aceticacid
    • NSC-17192
    • DTXSID60280503
    • 5446-23-1
    • Inchi: 1S/C11H9Br2NO2/c1-5-7(4-10(15)16)8-2-6(12)3-9(13)11(8)14-5/h2-3,14H,4H2,1H3,(H,15,16)
    • InChI Key: ORINIMXYZDSDLJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1NC(C)=C2CC(=O)O)Br

Computed Properties

  • Exact Mass: 344.89997
  • Monoisotopic Mass: 344.9
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.949
  • Boiling Point: 509.5°C at 760 mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.714
  • PSA: 53.09
  • LogP: 3.62840
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd